Cas no 141573-62-8 (2H-1-Benzopyran-2-one,7-(acetyloxy)-4-(trifluoromethyl)-)

• Product Name: 2H-1-Benzopyran-2-one,7-(acetyloxy)-4-(trifluoromethyl)-
• CAS No: 141573-62-8
• MF: C₁₂H₇F₃O₄
• MW: 272.176794290543
• CID: 101508
• PubChem ID: 688587
• Update Time: 2025-04-18

2H-1-Benzopyran-2-one,7-(acetyloxy)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-(acetyloxy)-4-(trifluoromethyl)-
• 4-(TRIFLUOROMETHYL)UMBELLIFERYL ACETATE
• 141573-62-8
• JOHYKNHCOXRLMX-UHFFFAOYSA-N
• SR-01000199359-1
• AKOS001028609
• CB07500
• SR-01000199359
• BIM-0005292.P001
• CBMicro_005421
• SMSF0004798
• 2-oxo-4-(trifluoromethyl)-2H-chromen-7-yl acetate
• SCHEMBL593504
• Z29641201
• 4-(Trifluoromethyl)umbelliferyl acetate, for fluorescence, >=98.0% (TLC)
• [2-oxo-4-(trifluoromethyl)chromen-7-yl] acetate

• Inchi： 1S/C12H7F3O4/c1-6(16)18-7-2-3-8-9(12(13,14)15)5-11(17)19-10(8)4-7/h2-5H,1H3
• InChI Key： JOHYKNHCOXRLMX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=O)OC2C=C(C=CC1=2)OC(C)=O)(F)F

Computed Properties

• Exact Mass: 272.03000
• Monoisotopic Mass: 272.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Melting Point: 106-108 °C(lit.)
• Solubility: DMF: soluble
• PSA: 56.51000
• LogP: 2.73710

2H-1-Benzopyran-2-one,7-(acetyloxy)-4-(trifluoromethyl)- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：8-10-21
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：−20°C